

Application Notes and Protocols: Advanced Models in Neurodegenerative Disease Research

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 5-Chloroimidazo[1,2-A]pyrazine

CAS No.: 63744-41-2

Cat. No.: B1631542

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Imperative for Advanced Neurodegenerative Disease Models

Neurodegenerative diseases, including Alzheimer's disease (AD), Parkinson's disease (PD), and amyotrophic lateral sclerosis (ALS), represent a profound and growing global health challenge.^{[1][2]} These disorders are characterized by the progressive loss of neuron structure and function, leading to debilitating symptoms and, ultimately, fatality.^[1] Despite extensive research, therapeutic interventions that halt or slow disease progression remain elusive, largely due to the immense complexity of the human brain and the limitations of traditional research models.^{[1][3]}

Historically, research has relied on immortalized cell lines and animal models. While valuable, these models often fail to fully recapitulate the intricate pathology of human neurodegenerative diseases, contributing to high clinical trial failure rates.^{[1][4]} The disconnect between preclinical

success and clinical efficacy underscores the critical need for more physiologically relevant model systems that can bridge the gap between laboratory research and patient treatment.

This guide provides an in-depth exploration of cutting-edge models and analytical techniques that are revolutionizing the study of neurodegenerative diseases. We will delve into the causality behind experimental choices, from selecting the appropriate model system to applying advanced analytical methodologies. The protocols herein are designed to be self-validating, ensuring robustness and reproducibility. By integrating insights from cellular and animal models with powerful genomic, proteomic, and imaging technologies, researchers can build a more comprehensive understanding of disease mechanisms and accelerate the development of effective therapies.

Part 1: Foundational In Vitro Model Systems

The foundation of modern neurodegenerative disease research lies in the development of sophisticated in vitro models that more accurately mimic the human brain environment.

1.1 The Power of Patient-Derived Cells: iPSCs

Induced pluripotent stem cells (iPSCs) have emerged as a transformative tool.^{[4][5]} Derived from somatic cells (like skin or blood) of patients, iPSCs can be reprogrammed into an embryonic-like state and then differentiated into various neural cell types, including neurons, astrocytes, and microglia.^{[5][6][7]} This technology allows for the creation of patient-specific disease models in a dish, capturing the unique genetic background of an individual.^{[4][8]}

Causality: The primary advantage of iPSCs is their ability to model both familial and sporadic forms of neurodegenerative diseases, providing insights into patient-specific disease mechanisms.^{[7][9]} For instance, iPSC-derived neurons from AD patients can recapitulate key pathological features like amyloid-beta (A β) and tau aggregation.^{[7][9]}

1.2 Building Complexity: 2D and 3D Culture Systems

While traditional 2D cell cultures have been instrumental, they lack the structural and functional complexity of the brain. 3D culture systems, such as spheroids and organoids, represent a significant leap forward.^{[3][6]}

- **Brain Organoids:** These self-organizing 3D structures are generated from iPSCs and can develop into various brain regions, mimicking aspects of human brain development and

organization.[3][8][10][11] They are invaluable for studying the cellular and molecular aspects of diseases like Alzheimer's and Parkinson's.[3][10][11]

- Organ-on-a-Chip: These microfluidic devices allow for the co-culture of different cell types in a dynamic environment, even connecting different "organ" systems to study systemic effects on the brain.[1][3] For example, a "Brain-on-a-Chip" can model the blood-brain barrier (BBB) by co-culturing neurons, astrocytes, pericytes, and endothelial cells.[1][10]

Causality: 3D models provide a more physiologically relevant context by allowing for complex cell-cell interactions and the formation of tissue-like structures.[2] This complexity is crucial for understanding disease mechanisms that involve interactions between different cell types, such as neuroinflammation involving microglia and astrocytes.[5]

Part 2: Advanced In Vivo Models: Recapitulating Disease in a Living System

Animal models remain indispensable for studying the systemic effects of neurodegeneration and for preclinical testing of therapeutic candidates.[12] The choice of model is critical and depends on the specific aspect of the disease being investigated.

2.1 Transgenic Rodent Models: A Workhorse for AD and PD Research

Genetically engineered mouse and rat models are the most widely used in vivo systems.[12]

- Alzheimer's Disease (AD) Models:
 - APP/PS1 Mice: These models overexpress mutant human amyloid precursor protein (APP) and presenilin-1 (PSEN1), leading to the formation of amyloid plaques, a key hallmark of AD.[13]
 - 3xTg-AD Mice: This model carries three mutations (APP, PSEN1, and tau) and develops both amyloid plaques and neurofibrillary tangles (NFTs).[13][14]
 - 5XFAD Mice: These mice express five familial AD mutations and exhibit rapid and aggressive amyloid pathology.[13]

- Parkinson's Disease (PD) Models:
 - Neurotoxin-based Models: Administration of toxins like MPTP or 6-OHDA induces rapid degeneration of dopaminergic neurons, mimicking the primary pathology of PD.[15][16][17]
 - α -Synuclein Models: Transgenic models overexpressing mutant α -synuclein or injection of pre-formed fibrils (PFFs) can replicate the formation of Lewy bodies, another key feature of PD.[16][17][18]

Animal Model	Key Genes/Mutations	Primary Pathology	Typical Onset of Pathology
PDAPP (AD)	APP (Indiana mutation)	Amyloid plaques	6-9 months[13]
APPswe (Tg2576)	APP (Swedish mutation)	Amyloid plaques, cognitive deficits	Plaque accumulation starts around 6 months[19]
3xTg-AD	APP (Swe), PS1 (M146V), tau (P301L)	Amyloid plaques and NFTs	6 months[14]
5XFAD (AD)	APP (Swe, Fla, Lon), PSEN1 (M146V, L286V)	Rapid amyloid plaque formation	2 months
MPTP-induced (PD)	N/A (Neurotoxin)	Dopaminergic neuron loss	Acute/Sub-acute
A53T α -Synuclein (PD)	Human α -synuclein (A53T mutation)	α -synuclein aggregation, motor deficits	Varies by promoter and expression level

Causality: Transgenic models are essential for dissecting the roles of specific genes and proteins in disease pathogenesis and for evaluating therapies targeting these molecules.[12][19] For example, the APPswe mouse model was critical in the preclinical investigation of several FDA-approved AD drugs.[19]

2.2 The Advent of CRISPR/Cas9 in Model Generation

The CRISPR/Cas9 gene-editing tool has revolutionized the creation of animal models.[\[20\]](#)[\[21\]](#) It allows for precise genetic modifications, including gene knockouts, knock-ins, and the correction of disease-causing mutations.[\[21\]](#)[\[22\]](#)

Causality: CRISPR/Cas9 enables the rapid development of more accurate disease models, including those in larger animals like non-human primates, which share greater genetic and physiological similarity to humans.[\[21\]](#)[\[23\]](#) This technology can be used to correct mutations in patient-derived iPSCs or to introduce specific mutations into animal models to study their direct effects.[\[20\]](#)[\[22\]](#) For instance, CRISPR has been used to correct APP gene mutations in mouse models of AD, leading to a reduction in key disease biomarkers.[\[22\]](#)

Part 3: Key Analytical Techniques and Protocols

A robust model system is only as valuable as the analytical tools used to probe it. This section details essential protocols for characterizing neurodegenerative disease models.

3.1 Visualizing Pathology: Immunohistochemistry (IHC)

IHC is a cornerstone technique for visualizing the presence and location of specific proteins (antigens) within tissue sections.[\[24\]](#)

This protocol is adapted for detecting key pathological markers in perfusion-fixed mouse brain sections.[\[24\]](#)[\[25\]](#)[\[26\]](#)

- Tissue Preparation:
 - Perfuse the mouse with 4% paraformaldehyde (PFA).
 - Post-fix the brain in 4% PFA overnight at 4°C.[\[25\]](#)
 - Cryoprotect the brain in a sucrose solution.
 - Section the brain on a cryostat at 16-20µm and mount on slides.[\[25\]](#)
- Antigen Retrieval (if necessary):


- For some antibodies, heat-induced epitope retrieval (HIER) in a citrate buffer may be required to unmask the antigen.
- Blocking:
 - Incubate sections in a blocking buffer (e.g., PBS with 5% normal goat serum and 0.3% Triton X-100) for 1 hour at room temperature to prevent non-specific antibody binding.[\[24\]](#)
- Primary Antibody Incubation:
 - Dilute the primary antibody (e.g., anti-A β , anti-phospho-tau, anti- α -synuclein) in the antibody dilution buffer.
 - Incubate sections overnight at 4°C in a humidified chamber.[\[25\]](#)
- Secondary Antibody Incubation:
 - Wash sections three times in PBS.
 - Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488 goat anti-rabbit) for 1-2 hours at room temperature, protected from light.
- Counterstaining and Mounting:
 - Wash sections three times in PBS.
 - Apply a nuclear counterstain (e.g., DAPI).
 - Mount coverslips using an anti-fade mounting medium.
- Imaging:
 - Visualize and capture images using a fluorescence or confocal microscope.

Self-Validation: Include negative controls (omitting the primary antibody) to ensure the secondary antibody is not binding non-specifically. Use positive control tissue known to express the protein of interest to validate the antibody and protocol.

3.2 Quantifying Neuronal Health: High-Content Imaging (HCI)

HCI combines automated microscopy with sophisticated image analysis software to extract quantitative, multi-parametric data from cell cultures.[\[27\]](#)[\[28\]](#)[\[29\]](#)[\[30\]](#)

Causality: HCI enables the high-throughput screening of compounds for neurotoxicity or neuroprotective effects by quantifying parameters like neurite outgrowth, cell number, and mitochondrial health in a single experiment.[\[27\]](#)[\[28\]](#) This is particularly powerful when using iPSC-derived neurons in 384-well plates.[\[28\]](#)[\[29\]](#)



[Click to download full resolution via product page](#)

Caption: High-Content Imaging (HCI) workflow for neurotoxicity screening.

3.3 Unraveling Molecular Landscapes: Proteomics and Transcriptomics

- **Mass Spectrometry (MS)-based Proteomics:** This powerful technology allows for the large-scale identification and quantification of proteins and their post-translational modifications (PTMs) in complex samples like brain tissue or CSF.[31][32][33] **Causality:** MS proteomics can reveal alterations in protein networks and identify potential biomarkers associated with disease progression.[31][34] For example, it can be used to map phosphorylation patterns on tau or identify ubiquitinated proteins in aggregates.[33][35]
- **RNA-Sequencing (RNA-Seq):** RNA-Seq provides a comprehensive snapshot of the transcriptome, allowing researchers to quantify gene expression, discover novel transcripts, and identify alternative splicing events.[36][37][38] **Causality:** Single-cell RNA-sequencing (scRNA-seq) is particularly revolutionary, as it can dissect the cellular heterogeneity of the brain and identify cell-type-specific responses to disease.[36][39][40] This helps to understand how different cells, like neurons and glia, contribute to the disease process.[39]
- **Tissue Lysis:** Homogenize frozen brain tissue in a lysis buffer containing detergents and protease/phosphatase inhibitors to extract proteins.
- **Protein Quantification:** Determine the protein concentration using a standard assay (e.g., BCA).
- **Reduction and Alkylation:** Reduce disulfide bonds with DTT and alkylate cysteine residues with iodoacetamide to prevent refolding.
- **Proteolytic Digestion:** Digest proteins into smaller peptides using an enzyme like trypsin.[31]
- **Peptide Cleanup:** Use solid-phase extraction (e.g., C18 desalting) to remove contaminants and concentrate the peptides.
- **LC-MS/MS Analysis:** Analyze the resulting peptides using liquid chromatography coupled to tandem mass spectrometry (LC-MS/MS).[31]

Conclusion: An Integrated Approach for Future Breakthroughs

The study of neurodegenerative diseases is undergoing a paradigm shift, driven by the convergence of advanced cellular and animal models with high-throughput analytical technologies. By moving beyond simplistic models and embracing the complexity of patient-derived iPSCs, 3D organoids, and precisely engineered animal models, researchers can generate more translationally relevant data.[\[5\]](#)[\[11\]](#)

The true power lies in an integrated approach. Findings from scRNA-seq in a mouse model can guide experiments in patient-derived neuronal co-cultures. Potential drug candidates identified through high-content screening can be validated in vivo. Proteomic analysis of post-mortem brain tissue can reveal novel targets to be investigated in organoid models.[\[33\]](#) This iterative cycle of discovery, validation, and refinement across multiple model systems holds the greatest promise for unraveling the complex mechanisms of neurodegeneration and, ultimately, delivering effective therapies to patients in need.

References

- Advances in current in vitro models on neurodegenerative diseases. *Frontiers in Bioengineering and Biotechnology*. [\[Link\]](#)
- Modeling neurodegenerative diseases with brain organoids: from development to disease applications. *Frontiers in Cellular Neuroscience*. [\[Link\]](#)
- Animal models of Alzheimer's disease: Applications, evaluation, and perspectives. *Translational Neurodegeneration*. [\[Link\]](#)
- Animal Models of Parkinson's Disease. *Cold Spring Harbor Perspectives in Medicine*. [\[Link\]](#)
- CRISPR/Cas9 genome editing for neurodegenerative diseases. *Neural Regeneration Research*. [\[Link\]](#)
- Experimental Cell Models for Investigating Neurodegenerative Diseases. *International Journal of Molecular Sciences*. [\[Link\]](#)
- Immunohistochemistry (IHC) in mouse brain tissue. *Bio-protocol*. [\[Link\]](#)
- Proteomics of neurodegenerative diseases: analysis of human post-mortem brain. *Journal of Neurochemistry*. [\[Link\]](#)

- CRISPR in Neurodegenerative Diseases Treatment: An Alternative Approach to Current Therapies. International Journal of Molecular Sciences. [\[Link\]](#)
- 5 Key RNA Sequencing Techniques in Neuroscience. Technology Networks. [\[Link\]](#)
- Brain Organoids For Modeling Neurodegenerative Diseases. Stanford University. [\[Link\]](#)
- Alzheimer's Disease Mouse Models. Taconic Biosciences. [\[Link\]](#)
- CRISPR/Cas9: a powerful genetic engineering tool for establishing large animal models of neurodegenerative diseases. Translational Neurodegeneration. [\[Link\]](#)
- Advances in the Development of In Vitro Models of Neurodegenerative Diseases. Emulate Bio. [\[Link\]](#)
- Mass Spectrometry-Based Proteomics and Peptidomics for Biomarker Discovery in Neurodegenerative Diseases. e-Century Publishing Corporation. [\[Link\]](#)
- CRISPR/Cas9 Technology as a Modern Genetic Manipulation Tool for Recapitulating of Neurodegenerative Disorders in Large Animal Models. Molecular Biotechnology. [\[Link\]](#)
- Alzheimer's Disease Research Models. Alzforum. [\[Link\]](#)
- Modelling Neurodegeneration with Brain Organoids and Organ-on-Chip Technologies. MDPI. [\[Link\]](#)
- Brain Organoids: A Breakthrough in Understanding Neurodegenerative Disorders. Ingenta Connect. [\[Link\]](#)
- Parkinson's Disease: Exploring Different Animal Model Systems. International Journal of Molecular Sciences. [\[Link\]](#)
- Mass Spectrometry for Neurobiomarker Discovery: The Relevance of Post-Translational Modifications. International Journal of Molecular Sciences. [\[Link\]](#)
- Animal models of Parkinson's disease: a guide to selecting the optimal model for your research. Neuronal Signaling. [\[Link\]](#)

- Animal models of Alzheimer's disease: preclinical insights and challenges. ScienceOpen. [\[Link\]](#)
- Advanced Cell Models Enable Neurodegenerative Disease Research. Lab Manager. [\[Link\]](#)
- Mammalian Models in Alzheimer's Research: An Update. International Journal of Molecular Sciences. [\[Link\]](#)
- CRISPR/Cas Genome Editing for Neurodegenerative Diseases: Mechanisms, Therapeutic Advances, and Clinical Prospects. Ingentium Magazine. [\[Link\]](#)
- Animal Models of Parkinson's Disease (PD). Creative Animodel. [\[Link\]](#)
- Genetic Animal Models of Parkinson's Disease. Progress in Neurobiology. [\[Link\]](#)
- High-Content High-Throughput Assays for Characterizing the Viability and Morphology of Human iPSC-Derived Neuronal Cultures. SLAS Discovery. [\[Link\]](#)
- Modeling neurodegenerative diseases with brain organoids: from development to disease applications. Frontiers in Cellular Neuroscience. [\[Link\]](#)
- Modeling neurodegenerative diseases with brain organoids: from development to disease applications. ResearchGate. [\[Link\]](#)
- High-Content Analysis. BrainXell. [\[Link\]](#)
- Brain processing, slicing and immunohistochemistry protocol. Aligning Science Across Parkinson's (ASAP). [\[Link\]](#)
- Human Stem Cell Model Development for Neurodegenerative Diseases. Oxford Global. [\[Link\]](#)
- Primer for Immunohistochemistry on Cryosectioned Rat Brain Tissue: Example Staining for Microglia and Neurons. Journal of Visualized Experiments. [\[Link\]](#)
- Immunohistochemistry (IHC) Staining Mouse Brain Sections. Allen Institute for Neural Dynamics. [\[Link\]](#)

- A novel immunohistochemical protocol for paraffin embedded tissue sections using free-floating techniques. *Frontiers in Neuroanatomy*. [\[Link\]](#)
- Proteomics of protein post-translational modifications implicated in neurodegeneration. *Proteome Science*. [\[Link\]](#)
- In vitro Models of Neurodegenerative Diseases. *Frontiers in Cellular and Infection Microbiology*. [\[Link\]](#)
- Advances in Proteomic and Metabolomic Profiling of Neurodegenerative Diseases. *Frontiers in Neurology*. [\[Link\]](#)
- How Single Cell RNA Sequencing is Unraveling the Mysteries of the Human Brain. *Technology Networks*. [\[Link\]](#)
- Neurotoxicity Assays Using iPSC-Derived Neurons and High Content Imaging. *Technology Networks*. [\[Link\]](#)
- RNA sequencing in post-mortem human brains of neuropsychiatric disorders. *Molecular Psychiatry*. [\[Link\]](#)
- High-Content Screening of Primary Neurons: Ready for Prime Time. *ACS Chemical Neuroscience*. [\[Link\]](#)
- Experimental Cell Models for Investigating Neurodegenerative Diseases. *MDPI*. [\[Link\]](#)
- RNA-sequencing of the brain transcriptome implicates dysregulation of neuroplasticity, circadian rhythms and GTPase binding in bipolar disorder. *Molecular Psychiatry*. [\[Link\]](#)
- Single Cell RNA-Seq in Neuroscience 101. *Harvard Brain Science Initiative*. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. emulatebio.com \[emulatebio.com\]](#)
- [2. Frontiers | In vitro Models of Neurodegenerative Diseases \[frontiersin.org\]](#)
- [3. Frontiers | Modeling neurodegenerative diseases with brain organoids: from development to disease applications \[frontiersin.org\]](#)
- [4. Advanced Cell Models Enable Neurodegenerative Disease Research | Lab Manager \[labmanager.com\]](#)
- [5. oxfordglobal.com \[oxfordglobal.com\]](#)
- [6. Frontiers | Advances in current in vitro models on neurodegenerative diseases \[frontiersin.org\]](#)
- [7. Experimental Cell Models for Investigating Neurodegenerative Diseases - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. curescience.org \[curescience.org\]](#)
- [9. mdpi.com \[mdpi.com\]](#)
- [10. Modeling neurodegenerative diseases with brain organoids: from development to disease applications - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. researchgate.net \[researchgate.net\]](#)
- [12. How Disease Models Advance Neurodegenerative Disease Research | StressMarq Biosciences Inc. \[stressmarq.com\]](#)
- [13. Animal models of Alzheimer's disease: Applications, evaluation, and perspectives - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. mdpi.com \[mdpi.com\]](#)
- [15. Animal Models of Parkinson's Disease - Parkinson's Disease - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [16. Parkinson's Disease: Exploring Different Animal Model Systems | MDPI \[mdpi.com\]](#)
- [17. portlandpress.com \[portlandpress.com\]](#)
- [18. Animal Models of Parkinson's Disease \(PD\) – Greentech Bioscience Preclinical CRO Services \[en.greentech-bio.com\]](#)
- [19. Alzheimer's Disease Mouse Models | Taconic Biosciences \[taconic.com\]](#)
- [20. CRISPR/Cas9 genome editing for neurodegenerative diseases - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- 21. CRISPR/Cas9 Technology as a Modern Genetic Manipulation Tool for Recapitulating of Neurodegenerative Disorders in Large Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. mdpi.com [mdpi.com]
- 23. scispace.com [scispace.com]
- 24. Primer for Immunohistochemistry on Cryosectioned Rat Brain Tissue: Example Staining for Microglia and Neurons - PMC [pmc.ncbi.nlm.nih.gov]
- 25. Immunohistochemistry (IHC) in mouse brain tissue [bio-protocol.org]
- 26. Neural Dynamics - Development [allenneuraldynamics.org]
- 27. High-Content Imaging and Analysis of 2D and 3D Neuronal Cultures Grown in Optimized Media | Thermo Fisher Scientific - TW [thermofisher.com]
- 28. High-Content High-Throughput Assays for Characterizing the Viability and Morphology of Human iPSC-Derived Neuronal Cultures - PMC [pmc.ncbi.nlm.nih.gov]
- 29. brainxell.com [brainxell.com]
- 30. High-Content Screening of Primary Neurons: Ready for Prime Time - PMC [pmc.ncbi.nlm.nih.gov]
- 31. Proteomics of neurodegenerative diseases: analysis of human post-mortem brain - PMC [pmc.ncbi.nlm.nih.gov]
- 32. e-century.us [e-century.us]
- 33. Mass Spectrometry for Neurobiomarker Discovery: The Relevance of Post-Translational Modifications - PMC [pmc.ncbi.nlm.nih.gov]
- 34. Frontiers | Advances in Proteomic and Metabolomic Profiling of Neurodegenerative Diseases [frontiersin.org]
- 35. Proteomics of protein post-translational modifications implicated in neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
- 36. technologynetworks.com [technologynetworks.com]
- 37. RNA sequencing in post-mortem human brains of neuropsychiatric disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
- 38. RNA-sequencing of the brain transcriptome implicates dysregulation of neuroplasticity, circadian rhythms and GTPase binding in bipolar disorder - PMC [pmc.ncbi.nlm.nih.gov]
- 39. How Single Cell RNA Sequencing is Unraveling the Mysteries of the Human Brain - Omics Empower [omicsempower.com]

- [40. Single Cell RNA-Seq in Neuroscience 101 - Harvard Brain Science Initiative \[brain.harvard.edu\]](#)
- To cite this document: BenchChem. [Application Notes and Protocols: Advanced Models in Neurodegenerative Disease Research]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1631542/docs#application-notes-and-protocols-advanced-models-in-neurodegenerative-disease-research\]](https://www.benchchem.com/product/b1631542/docs#application-notes-and-protocols-advanced-models-in-neurodegenerative-disease-research)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)